![molecular formula C21H19ClN4O4S2 B2872898 2-(4-chlorobenzamido)-N-(4-sulfamoylphenyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide CAS No. 955632-75-4](/img/structure/B2872898.png)
2-(4-chlorobenzamido)-N-(4-sulfamoylphenyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound seems to be a derivative of thiazolo[5,4-d]thiazole . Thiazolo[5,4-d]thiazoles are electron deficient systems with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap . They are promising building blocks in the synthesis of semiconductors for plastic electronics .
Molecular Structure Analysis
The molecular structure of your compound seems to be complex. It likely contains a thiazolo[5,4-d]thiazole core, which is an electron deficient system with high oxidative stability and a rigid planar structure . This allows for efficient intermolecular π–π overlap .
Scientific Research Applications
Synthesis and Pharmacological Potential
- A study focused on synthesizing a series of fused imino pyrimido benzothiazole and Schiff’s bases, which highlighted the biological potential of these fused heterocycles as therapeutic leads for generating new drug candidates. The synthesis involved reacting 8-chloro-2-sulfanyl-10a-H-pyrimido [2,1b][1,3]benzothiazole-3-carbaldehyde with various aromatic amines, showcasing the compound's utility in the creation of molecules with anti-inflammatory and anti-bacterial activities (Kale & Mene, 2013).
Antiviral and Antimicrobial Applications
- Another research effort synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This indicates the potential of derivatives of the compound for antimicrobial and anti-inflammatory applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antibacterial and Antifungal Properties
- Research has shown that biologically active derivatives synthesized from the compound exhibit significant activities against bacterial and fungal strains, highlighting its importance in the development of new antimicrobial agents. This is particularly relevant in the synthesis of N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)/3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides derivatives (Babu, Pitchumani, & Ramesh, 2013).
Structural and Physicochemical Characterization
- Studies involving the structural and physicochemical characterization of carboxamides and their metal complexes have reported antibacterial activities against E. coli, showcasing the compound's utility in developing antibacterial agents. This suggests the broader applicability of the compound in the synthesis of molecules with potential antibacterial properties (Aktan, Gündüzalp, & Özmen, 2017).
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. The compound is a derivative of thiazolo[5,4-d]thiazole , which is known for its high oxidative stability and efficient intermolecular π–π overlap . .
Mode of Action
Based on its structural similarity to other thiazolo[5,4-d]thiazole derivatives, it can be hypothesized that it might interact with its targets through intermolecular π–π overlap
Biochemical Pathways
Thiazolo[5,4-d]thiazole derivatives have been used in the synthesis of semiconductors for plastic electronics , suggesting that they might interact with electron transport pathways
Pharmacokinetics
It is known that the compound has high oxidative stability , which could potentially influence its bioavailability and pharmacokinetic profile.
Result of Action
Given its structural similarity to other thiazolo[5,4-d]thiazole derivatives, it might have similar effects, such as influencing electron transport
Action Environment
Given its high oxidative stability , it might be resistant to degradation in various environments
Properties
IUPAC Name |
2-[(4-chlorobenzoyl)amino]-N-(4-sulfamoylphenyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O4S2/c22-13-6-4-12(5-7-13)19(27)26-21-25-18-16(2-1-3-17(18)31-21)20(28)24-14-8-10-15(11-9-14)32(23,29)30/h4-11,16H,1-3H2,(H,24,28)(H2,23,29,30)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBKROFLHXSLKFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)Cl)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.